Cas no 55895-62-0 (Methanone, (4-methylphenyl)-1H-pyrrol-2-yl-)

• Product Name: Methanone, (4-methylphenyl)-1H-pyrrol-2-yl-
• CAS No: 55895-62-0
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 1595883
• PubChem ID: 3330924
• Update Time: 2025-04-21

Methanone, (4-methylphenyl)-1H-pyrrol-2-yl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-methylphenyl)-1H-pyrrol-2-yl-
• (4-methylphenyl)-(1H-pyrrol-2-yl)methanone
• SCHEMBL2353757
• 55895-62-0
• DTXSID80391524
• AKOS013060809
• (1h-pyrrol-2-yl)(4-methylphenyl)ketone
• (4-Methylphenyl)(1H-pyrrol-2-yl)methanone
• (1H-Pyrrol-2-yl)(p-tolyl)methanone
• MDNRTNIOWCDASD-UHFFFAOYSA-N

• Inchi： 1S/C12H11NO/c1-9-4-6-10(7-5-9)12(14)11-3-2-8-13-11/h2-8,13H,1H3
• InChI Key： MDNRTNIOWCDASD-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 185.08413
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86